Cas no 1806044-19-8 (2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806044-19-8
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4834804
• Update Time: 2025-10-22

2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)6-3(2-5(17)18)1-4(16-7(6)19)20-9(13,14)15/h1H,2H2,(H,16,19)(H,17,18)
• InChI Key： KCNRZDMJMLDPPN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CC(=O)O)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806044-19-8)

2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806044-19-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, hydroxy group, trifluoromethoxy, and trifluoromethyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The pyridine ring, a fundamental component of many biologically active molecules, provides a rigid and planar structure that can interact with biological targets through π-stacking and hydrogen bonding. The presence of the hydroxy group enhances the compound's solubility and can serve as a site for further functionalization or conjugation with other molecules. The trifluoromethoxy and trifluoromethyl groups introduce significant electron-withdrawing effects, which can modulate the compound's electronic properties and influence its interactions with biological targets.

Recent studies have highlighted the potential of 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory pathways, such as the NF-κB signaling pathway, has been demonstrated in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid has also shown promise in the field of oncology. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. This makes it a potential lead compound for the development of novel anticancer agents. Research published in the Cancer Research journal has further elucidated the mechanisms by which this compound exerts its anticancer effects, providing valuable insights for drug design and optimization.

The pharmacokinetic properties of 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid have also been extensively studied. Its high lipophilicity and favorable metabolic stability contribute to its good oral bioavailability and extended half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound's low toxicity profile, as demonstrated in preclinical studies, makes it an attractive candidate for clinical development.

In terms of synthetic chemistry, 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid can be synthesized through a series of well-defined steps involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. The synthesis route is scalable and can be adapted for large-scale production, making it feasible for industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods for this compound, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The potential applications of 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid extend beyond traditional medicinal uses. In the field of chemical biology, this compound can serve as a valuable tool for probing biological processes and understanding disease mechanisms. Its unique structural features make it an ideal candidate for use in high-throughput screening assays and structure-activity relationship (SAR) studies.

In conclusion, 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806044-19-8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.